Cas no 1353867-94-3 (Brombuterol-d9 Hydrochloride)

Brombuterol-d9 Hydrochloride structure
Brombuterol-d9 Hydrochloride structure
Product name:Brombuterol-d9 Hydrochloride
CAS No:1353867-94-3
MF:C12H19Br2ClN2O
MW:411.60851597786
CID:1068885
PubChem ID:329755156

Brombuterol-d9 Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Brombuterol-D9-HCl
    • Brombuterol-d9 Hydrochloride
    • Brombuterol-(tert-butyl-d9) hydrochloride
    • 1-(4-Amino-3,5-dibromophenyl)-2-tert-butyl-d9-aminoethanol hydrochloride
    • Brombuterol-(tert-butyl-d9) hydrochloride, VETRANAL(TM), analytical standard
    • Bromobuterol D9 hydrochloride
    • 1353867-94-3
    • Bromobuterol-d9
    • CS-0128359
    • Brombuterol D9 hydrochloride
    • Brombuterol D9 (hydrochloride)
    • 1-(4-amino-3,5-dibromophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol;hydrochloride
    • DA-71745
    • HY-131104AS
    • 1-(4-Amino-3,5-dibromophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol hydrochloride
    • MDL: MFCD20264918
    • Inchi: 1S/C12H18Br2N2O.ClH/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7;/h4-5,10,16-17H,6,15H2,1-3H3;1H/i1D3,2D3,3D3;
    • InChI Key: XGPFKIAOVSGRSY-KYRNGWDOSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(CNC(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])O)Br)N.Cl

Computed Properties

  • Exact Mass: 411.00971g/mol
  • Monoisotopic Mass: 409.01176g/mol
  • Isotope Atom Count: 9
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 233
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3

Brombuterol-d9 Hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Brombuterol-d9 Hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
B678537-10mg
Brombuterol-d9 Hydrochloride
1353867-94-3
10mg
$ 1866.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
35396-10MG
1353867-94-3
10MG
¥12896.11 2023-01-15
A2B Chem LLC
AE45079-25mg
BroMobuterol-d9
1353867-94-3
25mg
$1119.00 2024-04-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
35396-10MG
Brombuterol-(<I>tert</I>-butyl-d<SUB>9</SUB>) hydrochloride
1353867-94-3
10mg
¥8103.26 2023-04-25
SHENG KE LU SI SHENG WU JI SHU
sc-503950-1 mg
Brombuterol-d9 Hydrochloride,
1353867-94-3
1mg
¥2,858.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-503950-1mg
Brombuterol-d9 Hydrochloride,
1353867-94-3
1mg
¥2858.00 2023-09-05
TRC
B678537-1mg
Brombuterol-d9 Hydrochloride
1353867-94-3
1mg
$ 247.00 2023-09-08
A2B Chem LLC
AE45079-50mg
BroMobuterol-d9
1353867-94-3
50mg
$1966.00 2024-04-20

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